Cas no 2058-74-4 (1-methyl-2,3-dihydro-1H-indole-2,3-dione)

1-Methyl-2,3-dihydro-1H-indole-2,3-dione is a heterocyclic organic compound featuring an indole backbone substituted with a methyl group at the 1-position and carbonyl groups at the 2- and 3-positions. This structure imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of pharmaceuticals and agrochemicals. Its rigid fused-ring system and electron-deficient carbonyl groups enable selective functionalization, facilitating the synthesis of complex molecules. The compound’s stability under standard conditions and compatibility with diverse reaction conditions enhance its utility in multistep syntheses. It is commonly employed in the development of bioactive compounds, including kinase inhibitors and other therapeutic agents.
1-methyl-2,3-dihydro-1H-indole-2,3-dione structure
2058-74-4 structure
Product Name:1-methyl-2,3-dihydro-1H-indole-2,3-dione
CAS No:2058-74-4
MF:C9H7NO2
MW:161.157382249832
MDL:MFCD00005812
CID:84099
PubChem ID:253662572
Update Time:2025-06-07

1-methyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1-Methylindoline-2,3-dione
    • Methylisatintech
    • 1-methyl-2,3-dihydroindole-2,3-dione
    • N-Methylsatin
    • 1-Methyl-2,3-indolinedione
    • 1-Methylisatin
    • N-METHYLISATIN
    • 1-Methyl-1H-indole-2,3-dione
    • 1-methylindole-2,3-dione
    • 1H-Indole-2,3-dione,1-methyl
    • 1-methylindole-2,3(1H)-dione
    • 1-Methyl-indole-2,3-dione
    • INDOLE-2,3-DIONE,1-METHYL
    • N-methylindol-2,3-dione
    • N-methylindole-2,3-dione
    • N-Methylindoline-2,3-dione
    • OL-57
    • NSC 42449
    • 1H-Indole-2,3-dione, 1-methyl-
    • 1 methylisatine
    • 1-methyl-2,3-dihydro-1H-indole-2,3-dione
    • INDOLE-2,3-DIONE, 1-METHYL-
    • VCYBVWFTGAZHGH-UHFFFAOYSA-N
    • 1-me
    • MDL： MFCD00005812
    • Inchi： 1S/C9H7NO2/c1-10-7-5-3-2-4-6(7)8(11)9(10)12/h2-5H,1H3
    • InChI Key： VCYBVWFTGAZHGH-UHFFFAOYSA-N
    • SMILES： O=C1C(N(C)C2C=CC=CC=21)=O
    • BRN： 0128280

Computed Properties

  • Exact Mass: 161.04800
  • Monoisotopic Mass: 161.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.6
  • Topological Polar Surface Area: 37.4

Experimental Properties

  • Color/Form: powder
  • Density: 1.314
  • Melting Point: 128.0 to 133.0 deg-C
  • Boiling Point: 294.3°C at 760 mmHg
  • Flash Point: 137.4°C
  • Refractive Index: 1.5050 (estimate)
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 37.38000
  • LogP: 0.91070
  • Solubility: Not determined
  • λmax: 427(CH2Cl2)(lit.)

1-methyl-2,3-dihydro-1H-indole-2,3-dione Security Information

1-methyl-2,3-dihydro-1H-indole-2,3-dione Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-methyl-2,3-dihydro-1H-indole-2,3-dione Pricemore >>

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1-methyl-2,3-dihydro-1H-indole-2,3-dione Production Method

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